o-(2-Naphthyl)phenol
Overview
Description
“o-(2-Naphthyl)phenol”, also known as β-naphthol phenyl ether, is a chemical compound that has been gaining attention in recent years for its potential in various fields of research and industry. It is an isomer of 1-naphthol, differing by the location of the hydroxyl group on the naphthalene ring .
Synthesis Analysis
The synthesis of 2-naphthol, a related compound, traditionally involves a two-step process that begins with the sulfonation of naphthalene in sulfuric acid, followed by cleavage in molten sodium hydroxide . A new methodology utilizing an alkyl tosylate, rather than a halide, as the electrophile has been reported .Molecular Structure Analysis
The molecular formula of o-(2-Naphthyl)phenol is C16H12O. The structure of phenol, a related compound, consists of a benzene ring substituted with a hydroxyl group .Chemical Reactions Analysis
Phenols, including 2-naphthol, are highly reactive substrates for electrophilic halogenation, nitration, sulfonation, and Friedel–Crafts reactions . Oxidation of a phenol yields a 2,5-cyclohexadiene-1,4-dione, or quinone .Physical And Chemical Properties Analysis
Phenols are liquids or low-melting solids, colorless when pure, and have characteristic phenolic odors . They react with active metals such as sodium, potassium, etc. to form the corresponding phenoxide .Scientific Research Applications
Excited-State Photochemistry Dynamics
Scientific Field
Physical Chemistry
Application Summary
This compound is used in the study of excited-state proton transfer processes and the formation mechanism of quinone methide .
Methods of Application
The study was conducted by combining static electronic structure calculations and non-adiabatic dynamics simulations in a vacuum . The results indicated the existence of two minimum energy structures (S0-ENOL-1 and S0-ENOL-2) in the ground and excited states, which correspond to two ESIPT pathways .
Results
The dynamics simulations showed that 58.8% of trajectories experience keto-type conical intersection and the rest undergo enol-type conical intersection . The S1 lifetime of S0-ENOL-1 (S0-ENOL-2) would be 437 (617) fs in the gas phase .
Synthesis of Heterocycles
Scientific Field
Organic Chemistry
Application Summary
2-Naphthol is an important starting material that has drawn great attention in various organic transformations because of its attributes, such as low cost, easy to handle and eco-friendliness . It is utilized in several kinds of organic reactions eventuated to several organic molecules with potent biological properties .
Methods of Application
Multicomponent reaction approach has been tremendously utilized to explore the synthetic utility of 2-naphthol for the construction of diverse N/O-containing heterocyclic framework . Several Lewis acidic catalysts have been reported to catalyze the condensation of 2-naphthol and aldehydes for the synthesis of 14-aryl-14H-dibenzo[a,j]xanthenes .
Results
The unique reactivity of 2-naphthol along with its easy accessibility and handling, moisture stability and low cost makes it fascinating candidate for organic chemists . 2-Naphthol has been used in the design and synthesis of privileged scaffolds like xanthenes, chromenes, oxazines, furans, naphthopyrans, etc .
Synthesis of Dibenzo[a,j]xanthenes
Application Summary
2-Naphthol is used in the synthesis of 14-aryl-14H-dibenzo[a,j]xanthenes . This compound is a valuable precursor for the synthesis of diverse heterocyclic compounds in organic synthesis due to the presence of three available nucleophilic sites .
Methods of Application
Several methodologies involving the use of heterogeneous Brønsted acid catalysts under solvent-free conditions have been reported for the synthesis of 14-aryl-14H-dibenzo[a,j]xanthenes .
Results
The unique reactivity of 2-naphthol along with its easy accessibility and handling, moisture stability, and low cost makes it a fascinating candidate for organic chemists .
Production of Drugs
Scientific Field
Pharmaceutical Chemistry
Application Summary
Naphthalene, which is produced by distillation and fractionation of petroleum or coal tar, is used in the production of several drugs .
Methods of Application
Naphthalene is used as a starting material in the synthesis of various drugs .
Results
Several naphthalene-containing drugs are available, such as nafacillin, naftifine, tolnaftate, terbinafine, etc .
Safety And Hazards
Future Directions
Recent developments in the synthesis of heterocycles by 2-naphthol-based multicomponent reactions have drawn great attention in various organic transformations . This review provides a concise overview of the different 2-naphthol based multicomponent reactions utilized for the construction of diverse bioactive heterocyclic scaffold .
properties
IUPAC Name |
2-naphthalen-2-ylphenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12O/c17-16-8-4-3-7-15(16)14-10-9-12-5-1-2-6-13(12)11-14/h1-11,17H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DYXBPOGHFMDEDL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)C3=CC=CC=C3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20999447 |
Source
|
| Record name | 2-(Naphthalen-2-yl)phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20999447 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
o-(2-Naphthyl)phenol | |
CAS RN |
78210-35-2 |
Source
|
| Record name | 2-(2-Naphthalenyl)phenol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=78210-35-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | o-(2-Naphthyl)phenol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0078210352 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-(Naphthalen-2-yl)phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20999447 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | o-(2-naphthyl)phenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.071.681 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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